Cas no 1016811-80-5 (Piperidine-3-sulfonamide)

• Product Name: Piperidine-3-sulfonamide
• CAS No: 1016811-80-5
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 4567126
• Update Time: 2025-05-19

Piperidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• piperidine-3-sulfonamide
• BDBM507384
• SB41892
• US11046680, Example 263.0
• Piperidine-3-sulfonamide

• Inchi： 1S/C5H12N2O2S/c6-10(8,9)5-2-1-3-7-4-5/h5,7H,1-4H2,(H2,6,8,9)
• InChI Key： RYMQXPUHFWFSSQ-UHFFFAOYSA-N
• SMILES： S(C1CNCCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: -0.9
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinesulfonamides

Additional information on Piperidine-3-sulfonamide

Introduction to Piperidine-3-sulfonamide (CAS No. 1016811-80-5)

Piperidine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1016811-80-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine sulfonamide class, characterized by a six-membered nitrogen-containing ring substituted with a sulfonamide group at the 3-position. The unique structural and electronic properties of Piperidine-3-sulfonamide make it a versatile scaffold for the development of novel bioactive molecules.

The sulfonamide functional group, specifically located at the 3-position of the piperidine ring, imparts distinct pharmacological properties to this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the piperidine moiety further enhances its potential as a pharmacophore by contributing to metabolic stability and binding affinity to biological targets.

In recent years, Piperidine-3-sulfonamide has been extensively studied for its role in drug discovery and development. Its structural framework allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility has led to its incorporation into various lead compounds targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of Piperidine-3-sulfonamide is its demonstrated efficacy in modulating enzyme activity. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in tumor growth and progression. The sulfonamide group acts as a hydrogen bond acceptor, facilitating strong interactions with the active sites of these enzymes. This interaction can lead to the development of highly selective inhibitors with therapeutic potential.

Moreover, Piperidine-3-sulfonamide has been explored as a component in drug cocktails designed to overcome multidrug resistance in cancer cells. By combining it with other bioactive molecules, researchers aim to create synergistic effects that enhance treatment outcomes. Preliminary studies indicate that such combinations can improve the efficacy of existing therapies while minimizing side effects.

The synthesis of Piperidine-3-sulfonamide (CAS No. 1016811-80-5) involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by sulfonation and cyclization steps. Advanced techniques such as flow chemistry have also been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

From a computational chemistry perspective, Piperidine-3-sulfonamide has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. These studies provide valuable insights into how structural modifications can enhance binding affinity and selectivity. For example, computational analyses have identified key residues on target proteins that interact with the sulfonamide group, guiding the design of more potent derivatives.

The pharmaceutical industry has recognized the potential of Piperidine-3-sulfonamide as an intermediate in drug development. Several companies have patented novel derivatives based on this scaffold, highlighting its commercial viability. As research continues, it is expected that new applications for this compound will emerge, further solidifying its role in modern medicine.

In conclusion, Piperidine-3-sulfonamide (CAS No. 1016811-80-5) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive scaffold for designing next-generation therapeutics. As advancements in synthetic chemistry and computational biology continue to evolve, the therapeutic potential of this compound is likely to expand even further.